Cas no 1805282-42-1 (3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805282-42-1
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4847378
• Update Time: 2025-06-08

3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H7ClF2N2/c10-5-6-1-2-7(3-4-13)14-8(6)9(11)12/h1-2,9H,3,5H2
• InChI Key： CRPVMDVTQMWOJS-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(CC#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile: An Overview of a Versatile Heterocyclic Compound

3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805282-42-1) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound is characterized by its pyridine core, which is substituted with a chloromethyl group, a difluoromethyl group, and an acetonitrile moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl group is known for its reactivity and ability to undergo various substitution reactions, such as nucleophilic substitution (SN1 and SN2) and elimination reactions. This reactivity makes 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile an excellent starting material for the synthesis of derivatives with diverse functionalities. The difluoromethyl group, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence its physical and biological properties. Fluorinated compounds often exhibit enhanced metabolic stability, improved lipophilicity, and altered binding affinities to biological targets.

The presence of the acetonitrile moiety further enhances the versatility of this compound. The cyano group can participate in a wide range of chemical transformations, including hydrolysis to form carboxylic acids, reduction to form primary amines, and condensation reactions to form imines or amides. These transformations are crucial in the development of novel pharmaceuticals and agrochemicals.

In the context of pharmaceutical research, 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile has shown promise as an intermediate in the synthesis of drugs targeting various diseases. For instance, recent studies have explored its use in the development of inhibitors for specific enzymes involved in cancer pathways. The ability to modulate enzyme activity through precise chemical modifications makes this compound a valuable tool in drug discovery.

In agrochemical applications, the unique properties of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile have led to its use as an intermediate in the synthesis of pesticides and herbicides. The combination of fluorinated groups and the pyridine core provides enhanced stability and efficacy against target pests and weeds. This has significant implications for improving crop yields and reducing environmental impact.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have focused on developing more efficient and environmentally friendly routes. For example, the use of transition metal catalysts and microwave-assisted synthesis has shown promise in reducing reaction times and improving overall yields.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805282-42-1) is a versatile heterocyclic compound with significant potential in both pharmaceutical and agrochemical research. Its unique chemical structure, characterized by the presence of a chloromethyl group, difluoromethyl group, and acetonitrile moiety, makes it an attractive starting material for the synthesis of a wide range of derivatives with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.